Cas no 16299-27-7 (2H-1-Benzopyran-2-one, 7-(acetyloxy)-4-phenyl-)

• Product Name: 2H-1-Benzopyran-2-one, 7-(acetyloxy)-4-phenyl-
• CAS No: 16299-27-7
• MF: C₁₇H₁₂O₄
• MW: 280.274785041809
• CID: 1342622
• PubChem ID: 721406
• Update Time: 2025-04-20

2H-1-Benzopyran-2-one, 7-(acetyloxy)-4-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one, 7-(acetyloxy)-4-phenyl-
• AKOS000574919
• HMS1416A14
• F0398-0002
• 2-oxo-4-phenyl-2H-chromen-7-yl acetate
• IFLab1_001422
• SR-01000442813-1
• DTXSID401256979
• Oprea1_179284
• SR-01000442813
• 7-(Acetyloxy)-4-phenyl-2H-1-benzopyran-2-one
• Oprea1_312514
• 7-acetoxy-4-phenylcoumarin
• 16299-27-7
• STK395219

• Inchi： 1S/C17H12O4/c1-11(18)20-13-7-8-14-15(12-5-3-2-4-6-12)10-17(19)21-16(14)9-13/h2-10H,1H3
• InChI Key： HLTWQCBRAPCNSP-UHFFFAOYSA-N
• SMILES： O1C(C=C(C2C=CC=CC=2)C2C=CC(=CC1=2)OC(C)=O)=O

Computed Properties

• Exact Mass: 280.07356
• Monoisotopic Mass: 280.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Neoflavonoids Neoflavones